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Compound of Interest

Compound Name: Ivalin

Cat. No.: B1214184

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling compounds with undefined toxicological profiles. Ivalin, a
sesquiterpenoid lactone, requires careful handling due to the potential hazards associated with
this class of compounds. Although a specific Safety Data Sheet (SDS) for Ivalin is not readily
available, the known properties of sesquiterpenoid lactones necessitate stringent safety
protocols.

Hazard Identification and Precautionary Measures

Ivalin is a eudesmane sesquiterpenoid found in plants such as Inula anatolica and Carpesium
macrocephalum.[1] While the specific toxicological properties of Ivalin have not been
thoroughly investigated, the broader class of sesquiterpenoid lactones is known for several
adverse health effects.[2][3]

Potential Hazards:

o Dermal Irritation and Sensitization: Sesquiterpenoid lactones are well-documented as
causes of allergic contact dermatitis.[3][4][5] Repeated or prolonged skin contact may lead to
sensitization, resulting in an allergic reaction upon subsequent exposures.

e Ocular Irritation: As with many powdered chemical compounds, Ivalin dust may cause
serious eye irritation.[2][6][7]
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o Respiratory Tract Irritation: Inhalation of Ivalin dust may irritate the nose and respiratory

tract.[8]

o Gastrointestinal Irritation: Ingestion can lead to irritation of the gastrointestinal tract.[8]

e Unknown Toxicity: The full toxicological profile of Ivalin is not known. Therefore, it should be

handled as a potentially toxic substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety.

The following PPE should be worn at all times when handling Ivalin:

PPE Category

Recommended Equipment

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended.[4] Ensure
gloves are regularly inspected
for tears or punctures and are
changed immediately if

contaminated.

Eye Protection

Safety goggles or a face shield

Must provide a complete seal
around the eyes to protect

against dust particles.[6]

Skin and Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn to protect skin

and clothing.

Respiratory Protection

NIOSH-approved respirator

Recommended when handling
large quantities of Ivalin or
when there is a potential for
aerosolization. Use in a well-
ventilated area or a fume hood

is essential.

Operational Plan for Handling Ivalin
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Adherence to a strict operational plan will minimize the risk of exposure and contamination.
Step-by-Step Handling Protocol:
e Preparation:
o Designate a specific area for handling Ivalin, preferably within a chemical fume hood.
o Ensure that an eyewash station and safety shower are readily accessible.
o Assemble all necessary equipment and PPE before beginning work.
o Have a spill kit readily available.
e Weighing and Aliquoting:

o Conduct all weighing and aliquoting of solid Ivalin within a fume hood or a ventilated
balance enclosure to prevent the generation of airborne dust.

o Use appropriate tools to handle the solid material and avoid creating dust.
e In-Solution Handling:

o When working with Ivalin in solution, handle it within a fume hood.

o Avoid splashes and aerosol generation.

o Keep containers tightly sealed when not in use.
e Post-Handling:

o Thoroughly decontaminate the work area with an appropriate solvent (e.g., 70% ethanol)
followed by soap and water.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
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Proper disposal of Ivalin and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Waste Segregation and Disposal Protocol:
e Solid Ivalin Waste:

o Collect all solid Ivalin waste in a clearly labeled, sealed container designated for chemical
waste.

o This includes excess lvalin, contaminated weighing papers, and any other solid materials
that have come into direct contact with the compound.

e Contaminated Labware and PPE:

o Disposable items such as gloves, pipette tips, and tubes should be placed in a designated
hazardous waste container.

o Non-disposable glassware should be decontaminated by rinsing with a suitable solvent,
which should then be collected as hazardous waste.

e Liquid Ivalin Waste:

o Collect all solutions containing Ivalin in a sealed, properly labeled hazardous waste
container.

o Do not pour Ivalin solutions down the drain.[2]
» Final Disposal:

o All hazardous waste must be disposed of through your institution's Environmental Health
and Safety (EHS) department in accordance with local, state, and federal regulations.

Emergency Procedures: Ivalin Spill Workflow

In the event of a spill, a clear and immediate response is necessary to mitigate risks.
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Ivalin Spill Response Workflow
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Caption: Workflow for responding to an Ivalin spill.
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By adhering to these safety protocols, researchers can minimize the risks associated with
handling Ivalin and maintain a safe laboratory environment. Always consult with your
institution's EHS department for specific guidance and training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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